Cas no 5429-63-0 (2,2''-ethane-1,1-diylbis(4-chlorophenol))

• Product Name: 2,2''-ethane-1,1-diylbis(4-chlorophenol)
• CAS No: 5429-63-0
• MF: C₁₄H₁₂Cl₂O₂
• MW: 283.149882316589
• CID: 940534
• PubChem ID: 95029
• Update Time: 2025-04-19

2,2''-ethane-1,1-diylbis(4-chlorophenol) Chemical and Physical Properties

Names and Identifiers

• 2,2''-ethane-1,1-diylbis(4-chlorophenol)
• 4-chloro-2-[1-(5-chloro-2-hydroxyphenyl)ethyl]phenol
• 4,4'-Dichlor-2,2'-aethyliden-di-phenol
• 4,4'-dichloro-2,2'-ethylidene-di-phenol
• DTXSID60202649
• BRN 1989962
• 2,2'-Ethylidenebis(4-chlorophenol)
• U43XPU7MPZ
• NSC14195
• A839912
• AI3-04819
• 4-chloranyl-2-[1-(5-chloranyl-2-oxidanyl-phenyl)ethyl]phenol
• Phenol, 2,2'-ethylidenebis(4-chloro-
• NSC 14195
• 3-06-00-05434 (Beilstein Handbook Reference)
• Methyl-bis(2-hydroxy-5-chlorophenyl)methane
• NSC-14195
• 5429-63-0
• CHEMBL1797949
• SCHEMBL51491

• Inchi： 1S/C14H12Cl2O2/c1-8(11-6-9(15)2-4-13(11)17)12-7-10(16)3-5-14(12)18/h2-8,17-18H,1H3
• InChI Key： USUGTMHBBHEXJX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C)C1C=C(C=CC=1O)Cl)O

Computed Properties

• Exact Mass: 282.02100
• Monoisotopic Mass: 282.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.368
• Boiling Point: 413.1°C at 760 mmHg
• Flash Point: 203.6°C
• Refractive Index: 1.631
• PSA: 40.46000
• LogP: 4.55640